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Compound of Interest

Compound Name: 3-Hydroxy Midostaurin-d5

Cat. No.: B12424109 Get Quote

Technical Guide: 3-Hydroxy Midostaurin-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Hydroxy Midostaurin-d5, a

deuterated analog of a major active metabolite of the multi-kinase inhibitor, Midostaurin. This

document is intended for use by researchers, scientists, and drug development professionals,

offering detailed information on its analytical specifications, the experimental protocols for its

quantification, and its role in relevant biological signaling pathways.

Certificate of Analysis (Representative Data)
As direct access to a specific batch's Certificate of Analysis is typically provided only upon

purchase, the following tables summarize representative quantitative data based on

information from various chemical suppliers and analytical publications. This data is intended to

serve as a reference for the expected quality and specifications of 3-Hydroxy Midostaurin-d5.

Table 1: General Information and Physical Properties
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Parameter Specification

Product Name 3-Hydroxy Midostaurin-d5

Synonyms

CGP52421-d5, N-((5S,6R,7R,9R)-16-hydroxy-6-

methoxy-5-methyl-14-oxo-6,7,8,9,15,16-

hexahydro-5H,14H-17-oxa-4b,9a,15-triaza-5,9-

methanodibenzo[b,h]cyclonona[jkl]cyclopenta[e]

-as-indacen-7-yl)-N-methylbenzamide-d5

Molecular Formula C₃₅H₂₅D₅N₄O₅[1]

Molecular Weight 591.68 g/mol [1]

Appearance Off-white to light yellow solid

Solubility Soluble in DMSO, Methanol

Table 2: Analytical Data

Test Method Specification

Purity (by HPLC)

Reversed-Phase High-

Performance Liquid

Chromatography (RP-HPLC)

≥ 98%

Identity ¹H-NMR, Mass Spectrometry Conforms to structure

Mass (by ESI-MS)
Electrospray Ionization Mass

Spectrometry
[M+H]⁺ = 592.7

Isotopic Enrichment Mass Spectrometry ≥ 99% Deuterium incorporation

Residual Solvents Gas Chromatography (GC)
Meets USP <467>

requirements

Water Content Karl Fischer Titration ≤ 1.0%

Biological Context and Signaling Pathways
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3-Hydroxy Midostaurin is an active metabolite of Midostaurin, a potent inhibitor of multiple

receptor tyrosine kinases.[2][3] Its deuterated form, 3-Hydroxy Midostaurin-d5, is primarily

utilized as an internal standard in pharmacokinetic and bioanalytical studies to ensure accurate

quantification of the non-deuterated metabolite in biological matrices.[1] The primary targets of

Midostaurin and its active metabolites are FMS-like tyrosine kinase 3 (FLT3) and Protein

Kinase C (PKC).[2]

FLT3 Signaling Pathway
Mutations in the FLT3 receptor are common in Acute Myeloid Leukemia (AML) and lead to its

constitutive activation, promoting uncontrolled cell proliferation and survival. Midostaurin and its

metabolites inhibit this aberrant signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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